![molecular formula C10H14O2 B1455974 3-Oxaspiro[5.5]undec-7-en-9-one CAS No. 1159280-52-0](/img/structure/B1455974.png)
3-Oxaspiro[5.5]undec-7-en-9-one
Overview
Description
Synthesis Analysis
The synthesis of spirocyclic compounds like “3-Oxaspiro[5.5]undec-7-en-9-one” has been a topic of interest in the scientific literature and patents . They are organized depending on the reaction type during the key-step of spirocyclisation or spirocycle formation among 16 identified approaches . For example, a 3-steps sequence from α-terpineol to 9-methy-5-methylidene-1-oxaspiro[5.5]undec-8-en-2-one 9 a by lactonisation was presented .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H14O2 . It has an average mass of 166.217 Da and a monoisotopic mass of 166.099380 Da . In spirocyclic molecules, the atom common to both cycles is called the spiro-atom. It is more frequently a carbon atom but can be any tetravalent atom .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are quite diverse. The nucleophilicity of heteroatoms is definitely an advantage for synthetic purposes, and even more if two heteroatoms are involved . Conventional procedures for the condensation of 1,2-difunctional compounds (e.g. α-diols, α-aminoalcohols, α-sulfanylalcohols, …) with ketones under acid-catalysis are thus plethora .
Scientific Research Applications
Synthesis and Chemical Properties
3-Oxaspiro[5.5]undec-7-en-9-one has been a subject of interest in synthetic chemistry. A significant application is observed in the field of intramolecular S_N2′ oxaspirocyclizations, where it has been used for the preparation of various substituted oxaspiro systems. This methodology was successfully applied to the total synthesis of theaspirane and theaspirone from β-ionone, showcasing its utility in complex organic syntheses (Young, Jung, & Cheng, 2000). Additionally, this compound derivatives have been used in the synthesis of various spirocyclic compounds, contributing to advancements in this area of organic chemistry (Zhang et al., 2018).
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been explored for various biological activities. For instance, compounds containing this moiety have been studied as potential glycoprotein IIb–IIIa antagonists, which are significant in the context of platelet aggregation inhibition (Pandey et al., 2001). Moreover, research into 3,9-diazaspiro[5.5]undeca-2-one derivatives, related to this compound, has shown potential in the discovery of CCR5 antagonists, which are relevant in the treatment of diseases like HIV (Yang et al., 2009).
Natural Product Synthesis
The compound has also found application in the synthesis of natural products. A notable example is its use in the stereoselective assembly of the spirobicyclic ring system of antileukemic natural products like oscillatoxin D (Walkup, Boatman, Kane, & Cunningham, 1991). This illustrates its significance in the field of natural product synthesis and drug discovery.
Safety and Hazards
The safety data sheet for “3-Oxaspiro[5.5]undec-7-en-9-one” suggests that it should be handled with care . Any clothing contaminated by the product should be immediately removed, and the affected area should be moved out of the dangerous zone . Consultation with a physician is recommended if exposure occurs .
Properties
IUPAC Name |
3-oxaspiro[5.5]undec-10-en-9-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c11-9-1-3-10(4-2-9)5-7-12-8-6-10/h1,3H,2,4-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWFLJBVLNHOYOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOCC2)C=CC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60738973 | |
Record name | 3-Oxaspiro[5.5]undec-7-en-9-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60738973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1159280-52-0 | |
Record name | 3-Oxaspiro[5.5]undec-7-en-9-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60738973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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